5-Chloro-3-methyl-pent-1-en-3-ol

• Molecular Formula: C6H11ClO
• Molecular Weight: 134.60 g/mol
• IUPAC Name: 5-chloro-3-methylpent-1-en-3-ol
• InChI: InChI=1S/C6H11ClO/c1-3-6(2,8)4-5-7/h3,8H,1,4-5H2,2H3
• InChI Key: UTWNDESNGJQUCM-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCl)(C=C)O

Description

5-Chloro-3-methyl-pent-1-en-3-ol (C₆H₁₁ClO) is a tertiary alcohol characterized by a chlorine substituent at the terminal carbon (C5) and a methyl group adjacent to the hydroxyl group (C3) in a pentenol backbone. The tertiary alcohol group at C3 and the chlorine substituent at C5 introduce steric and electronic effects that influence its reactivity, solubility, and stability.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below highlights key structural and functional differences between 5-Chloro-3-methyl-pent-1-en-3-ol and related compounds:

Compound Name	Molecular Formula	Functional Groups	Key Structural Features
5-Chloro-3-methyl-pent-1-en-3-ol	C₆H₁₁ClO	Tertiary alcohol, alkene, chloride	Double bond (C1–C2), Cl at C5, CH₃ at C3
3-Methyl-1-pentanol ()	C₆H₁₄O	Primary alcohol	Linear chain, no double bond or Cl
5-Chloropent-1-en-3-one ()	C₅H₇ClO	Ketone, alkene, chloride	Double bond (C1–C2), Cl at C5, ketone at C3
5-(Dimethylamino)pent-2-en-1-ol ()	C₇H₁₅NO	Primary alcohol, amine, alkene	Double bond (C2–C3), dimethylamino at C5

Physicochemical Properties

• Boiling Points: Tertiary alcohols (e.g., 5-Chloro-3-methyl-pent-1-en-3-ol) generally have lower boiling points than primary alcohols (e.g., 3-Methyl-1-pentanol) due to reduced hydrogen bonding.
• Solubility: The presence of Cl and alkene in 5-Chloro-3-methyl-pent-1-en-3-ol decreases water solubility compared to non-halogenated alcohols.
• Stability : The tertiary alcohol and Cl substituent may render the compound prone to elimination under acidic conditions (e.g., HCl release).